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Introduction

Polonium-215 (Po-215) is a short-lived alpha-emitting radionuclide with a half-life of a mere
1.781 milliseconds.[1] This extreme brevity renders conventional sample preparation
techniques, such as electrodeposition or microprecipitation, entirely unsuitable for its alpha
spectrometric analysis. The time required for these procedures far exceeds the lifespan of Po-
215, making it impossible to prepare a sample before the nuclide decays.

Therefore, the alpha spectroscopy of Po-215 necessitates an on-line or in-situ measurement
approach. This typically involves the continuous generation of Po-215 from a parent
radionuclide and the immediate detection of its alpha decay. The most common method for this
is the recoil collection technique, where the daughter nuclide (Po-215) is physically displaced
from the parent source upon decay and collected on a detector for instantaneous
measurement.

These application notes provide a detailed protocol for a conceptual on-line alpha spectroscopy
system designed for the measurement of Po-215, leveraging the recoil from the alpha decay of
its parent, Radon-219 (Rn-219).

Principle of On-line Alpha Spectroscopy of Po-215
via Recolil Collection
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The methodology is based on the Actinium-227 (Ac-227) decay chain.[1][2][3] Ac-227 decays to
Thorium-227 (Th-227), which in turn decays to Radium-223 (Ra-223). Ra-223 decays to the
noble gas Radon-219 (Rn-219). Rn-219, with a half-life of 3.96 seconds, alpha decays to Po-
215.[4]

When an Rn-219 atom decays, the emitted alpha particle carries momentum in one direction,
causing the newly formed Po-215 atom to recoil in the opposite direction.[5] If the Rn-219 is in
a gaseous state or on a thin solid source within a vacuum chamber, the recoiling Po-215 atom
can be collected on a nearby alpha detector. Due to its instantaneous decay, the alpha particle
from Po-215 is then immediately detected.

Key Considerations for Po-215 Alpha Spectroscopy
e Vacuum Environment: The entire process must be conducted in a vacuum chamber to

prevent the alpha particles and recoiling atoms from being stopped by air molecules.[6]

» Detector Proximity: The alpha detector must be placed in close proximity to the source of Rn-
219 to efficiently collect the recoiling Po-215 atoms.

» Recoil Contamination: The collection of recoiling daughter products can lead to the
contamination of the detector surface, which can degrade spectral resolution and increase
background counts.[7] Careful design of the collection geometry and potentially the use of
recoil-ion transport systems can mitigate this issue.

o Parent Source Preparation: A stable and well-characterized source of the parent nuclide (Ac-
227 or Ra-223) is required to generate a continuous supply of Rn-219.

Data Presentation
Table 1: Nuclear Decay Data for the Actinium-227 Decay
Chain Leading to Po-215
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Principal Alpha

Nuclide Half-life Decay Mode(s)
Energy (MeV)

B~ (98.62%), a

Ac-227 21.77 years 4.95 (for a decay)
(1.38%)

Th-227 18.72 days a 6.04

Ra-223 11.43 days a 571

Rn-219 3.96 seconds a 6.82

Po-215 1.781 ms a 7.39

Pb-211 36.1 minutes B~ -

_ _ o (99.72%), B~

Bi-211 2.14 minutes 6.62 (for a decay)
(0.28%)

TI-207 4.77 minutes B~ -

Pb-207 Stable - -

Data sourced from various nuclear data repositories.[1][8]

Table 2: Typical Performance Characteristics of a PIPS

Detector for Alpha Spectroscopy

Parameter Typical Value
Active Area 300 - 1200 mm?
Energy Resolution (FWHM) 12 - 25 keV
Depletion Depth 100 - 500 pm
Window Thickness ~50 nm

Background Count Rate

< 0.05 counts/hour/cm?2

These values are representative and can vary depending on the specific detector model and

manufacturer.
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Experimental Protocols

Protocol 1: On-line Alpha Spectroscopy of Po-215 using
a Radon-219 Emanation Source and Recoil Collection

This protocol describes a conceptual setup for the continuous measurement of Po-215.
1. System Components:

e Radon-219 Source: A source of Radium-223 electrodeposited on a stainless steel disk or a
similar thin-layer source. Ra-223 continuously generates Rn-219 gas.

e Vacuum Chamber: A chamber capable of maintaining a vacuum of at least 102 torr.

¢ Alpha Detector: A Passivated Implanted Planar Silicon (PIPS) detector positioned facing the
Rn-219 source.

o Collection Plate/Foil (Optional): A thin foil placed in front of the detector to collect the
recoiling Po-215 atoms. This can help in defining the source geometry and potentially
reducing detector contamination.

e Vacuum Pump: A mechanical or turbomolecular pump to evacuate the chamber.

o Electronics: A preamplifier, amplifier, and a multi-channel analyzer (MCA) for signal
processing and data acquisition.

2. Experimental Procedure:

e Source Placement: Place the Ra-223 source inside the vacuum chamber, ensuring it is
securely mounted.

o Detector Positioning: Position the PIPS detector at a close, fixed distance from the Ra-223
source. The optimal distance will depend on the desired collection efficiency and energy
resolution.

o Chamber Evacuation: Seal the vacuum chamber and evacuate it to the desired pressure.
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o Data Acquisition: Apply the appropriate bias voltage to the detector and begin data
acquisition with the MCA.

o Spectral Analysis: Collect the alpha spectrum for a sufficient duration to obtain statistically
significant peaks. The spectrum will show alpha peaks from the entire decay chain, including
Ra-223, Rn-219, Po-215, and subsequent daughter products like Bi-211. The peak
corresponding to 7.39 MeV is from the decay of Po-215.

Mandatory Visualization
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Experimental Workflow for On-line Po-215 Alpha Spectroscopy
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Actinium-227 Decay Chain to Polonium-215
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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